Cas no 1584652-41-4 (2-Pyrrolidinecarbonitrile, 4-fluoro-, (2S,4R)-, 4-methylbenzenesulfonate (1:1))

• Product Name: 2-Pyrrolidinecarbonitrile, 4-fluoro-, (2S,4R)-, 4-methylbenzenesulfonate (1:1)
• CAS No: 1584652-41-4
• MF: C₁₂H₁₅FN₂O₃S
• MW: 286.322505235672
• CID: 6026617
• PubChem ID: 138991009
• Update Time: 2024-01-13

2-Pyrrolidinecarbonitrile, 4-fluoro-, (2S,4R)-, 4-methylbenzenesulfonate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonitrile, 4-fluoro-, (2S,4R)-, 4-methylbenzenesulfonate (1:1)
• EN300-7355051
• (2S,4R)-4-fluoropyrrolidine-2-carbonitrile; 4-methylbenzene-1-sulfonic acid
• 1584652-41-4
• (2S,4R)-4-Fluoropyrrolidine-2-carbonitrile;4-methylbenzenesulfonic acid
• (2S)-Cyano-(4R)-Fluoropyrrolidine Tosylate

• Inchi： 1S/C7H8O3S.C5H7FN2/c1-6-2-4-7(5-3-6)11(8,9)10;6-4-1-5(2-7)8-3-4/h2-5H,1H3,(H,8,9,10);4-5,8H,1,3H2/t;4-,5+/m.1/s1
• InChI Key： TYCJUPDDHFBIBD-SJGICDGZSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C([C@H]1NC[C@H](F)C1)#N

Computed Properties

• Exact Mass: 286.07874168g/mol
• Monoisotopic Mass: 286.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6Ų